4-[2-(benzylsulfinyl)ethyl]pyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-[2-(Benzylsulfinyl)ethyl]pyridine is a pyridine derivative characterized by a benzylsulfinyl (S=O) group attached to an ethyl side chain at the 4-position of the pyridine ring.
Properties
IUPAC Name |
4-(2-benzylsulfinylethyl)pyridine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NOS/c16-17(12-14-4-2-1-3-5-14)11-8-13-6-9-15-10-7-13/h1-7,9-10H,8,11-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVTOBLYXUBUPJA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)CCC2=CC=NC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NOS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.34 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Structural Analogs
The table below compares 4-[2-(benzylsulfinyl)ethyl]pyridine with structurally related pyridine derivatives:
*Calculated based on analogous compounds.
Functional Differences
- Electronic Properties: The sulfinyl group in 4-[2-(benzylsulfinyl)ethyl]pyridine introduces a polar S=O bond, enhancing solubility in polar solvents compared to thioether analogs like 4-(2-(phenylthio)ethyl)pyridine . Amino-substituted derivatives (e.g., 4-(2-aminophenethyl)pyridine) exhibit stronger hydrogen-bonding capacity, influencing their interactions with biological targets .
- Biological Activity: Pyridines with amino groups (e.g., 4-(1-aminoethyl)pyridine) show antimicrobial, antifungal, and neuroprotective activities, as seen in studies on 4-aminopyridine (4-AP) for neuromuscular disorders . Thioether analogs (e.g., 4-[2-(heptylsulfanyl)ethyl]pyridine) are explored for their lipophilicity, which enhances membrane permeability in drug delivery .
Synthetic Accessibility :
Computational and Experimental Insights
Quantum Chemical Studies
- A smaller gap (e.g., 3–5 eV) in sulfinyl analogs could suggest higher reactivity .
- Solvent Effects: TD-DFT studies show that polar solvents (e.g., water) redshift absorption spectra in amino-substituted pyridines, a trend likely applicable to sulfinyl derivatives .
Pharmacological Potential
- Antimicrobial action: Thioether and amino analogs demonstrate broad-spectrum activity, suggesting sulfinyl derivatives could be optimized for similar applications .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
